Cas no 666734-55-0 (Ethanone, 1-[4-(1,1-dimethylethyl)-2-hydroxy-5-methoxyphenyl]-)

Ethanone, 1-[4-(1,1-dimethylethyl)-2-hydroxy-5-methoxyphenyl]- structure
666734-55-0 structure
Product Name:Ethanone, 1-[4-(1,1-dimethylethyl)-2-hydroxy-5-methoxyphenyl]-
CAS No:666734-55-0
MF:C13H18O3
MW:222.280224323273
CID:1712030
PubChem ID:23078451
Update Time:2025-04-21

Ethanone, 1-[4-(1,1-dimethylethyl)-2-hydroxy-5-methoxyphenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[4-(1,1-dimethylethyl)-2-hydroxy-5-methoxyphenyl]-
    • 1-(4-tert-butyl-2-hydroxy-5-methoxy-phenyl)-ethanone
    • SCHEMBL3897245
    • 1-(4-Tert-butyl-2-hydroxy-5-methoxyphenyl)-ethanone
    • DB-406589
    • UDWYHJSNKJQVNX-UHFFFAOYSA-N
    • 666734-55-0
    • 1-(4-(tert-butyl)-2-hydroxy-5-methoxyphenyl)ethan-1-one
    • Inchi: 1S/C13H18O3/c1-8(14)9-6-12(16-5)10(7-11(9)15)13(2,3)4/h6-7,15H,1-5H3
    • InChI Key: UDWYHJSNKJQVNX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(C)=O)C(=CC=1C(C)(C)C)O

Computed Properties

  • Exact Mass: 222.125594432g/mol
  • Monoisotopic Mass: 222.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 46.5Ų
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